molecular formula C13H17NO2 B8342177 2-(2-Isoindolinyl)-3-methylbutanoic acid

2-(2-Isoindolinyl)-3-methylbutanoic acid

Cat. No.: B8342177
M. Wt: 219.28 g/mol
InChI Key: RJDBFDONONVGQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Isoindolinyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

2-(1,3-dihydroisoindol-2-yl)-3-methylbutanoic acid

InChI

InChI=1S/C13H17NO2/c1-9(2)12(13(15)16)14-7-10-5-3-4-6-11(10)8-14/h3-6,9,12H,7-8H2,1-2H3,(H,15,16)

InChI Key

RJDBFDONONVGQM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)O)N1CC2=CC=CC=C2C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 ml DMF is added valine (1.17 g, 10 mmol) and potassium carbonate (5.5 g, 40 mmol) followed by α,α-dibromo-o-xylene (2.63 g, 10 mmol). The reaction mixture is stirred for about 20 hours at RT under nitrogen and then poured into ether and water. The aqueous layer is separated, acidified to about pH 3 with aqueous HCl and extracted thoroughly with ether. The organic layer is washed with water and brine, dried and solvent removed under vacuum to give 2-(2-isoindolinyl)-3-methylbutanoic acid.
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20 mL
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1.17 g
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5.5 g
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2.63 g
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reactant
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0 (± 1) mol
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